(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate is a chemical compound that belongs to the class of amino acids. It is commonly known as leucine methyl ester or LME. LME is widely used in scientific research due to its unique properties and potential applications in various fields.
Scientific Research Applications
Chiral Discriminating Agents
(2S,3R)-methyl 3-methyl-2-(pyrrolidine-1-carboxamido)pentanoate and related compounds have been studied for their ability to serve as chiral discriminating agents. This application is crucial in the separation of enantiomers, which are molecules that are mirror images of each other. The ability of these compounds to function as chiral resolving agents was demonstrated in the chromatographic separation of diastereomeric amides and esters (Piwowarczyk et al., 2008).
Organocatalysis in Chemical Synthesis
Derivatives of this compound, such as (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine, have been used as efficient organocatalysts in chemical reactions. Specifically, they have facilitated the Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes, which is a crucial step in synthesizing various γ-nitro carbonyl compounds (Singh et al., 2013).
Ligand Synthesis for Receptor Interaction
Another interesting application involves the synthesis of compounds like 1‐pentanoyl‐N‐{[2'‐(1H‐tetrazol‐5‐yl)biphenyl‐4‐yl]methyl}‐pyrrolidine‐2‐carboxamide, a ligand showing affinity for certain receptors. This research is significant in understanding the receptor-ligand interactions and developing targeted therapies (Catalano et al., 2011).
Development of Pharmaceutical Compounds
Compounds related to this compound have shown potential in the development of pharmaceutical compounds. For instance, their structural variations have been investigated to understand their effect on the activity and efficacy of these compounds, contributing to the development of new drugs (Wang et al., 2001).
Antifungal Applications
These compounds have also been studied for their antifungal properties. For example, a derivative, 2-(3,4-dimethyl-2,5-dihydro-1H-pyrrol-2-yl)-1-methylethyl pentanoate, isolated from the plant Datura metel L., showed significant in vitro activity against various fungal species, indicating its potential in developing new antimycotic drugs (Dabur et al., 2005).
properties
IUPAC Name |
methyl (2S,3R)-3-methyl-2-(pyrrolidine-1-carbonylamino)pentanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-4-9(2)10(11(15)17-3)13-12(16)14-7-5-6-8-14/h9-10H,4-8H2,1-3H3,(H,13,16)/t9-,10+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYPMZNNOHDVJTD-ZJUUUORDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)OC)NC(=O)N1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C)[C@@H](C(=O)OC)NC(=O)N1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.